2-[2-Methoxy-4-({[2-(2-methoxyphenyl)ethyl]amino}methyl)phenoxy]acetamide

• Molecular Formula: C19H24N2O4
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 2-[2-methoxy-4-[[2-(2-methoxyphenyl)ethylamino]methyl]phenoxy]acetamide
• InChI: InChI=1S/C19H24N2O4/c1-23-16-6-4-3-5-15(16)9-10-21-12-14-7-8-17(18(11-14)24-2)25-13-19(20)22/h3-8,11,21H,9-10,12-13H2,1-2H3,(H2,20,22)
• InChI Key: NDOTZLQLALJTDE-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1CCNCC2=CC(=C(C=C2)OCC(=O)N)OC

Description

2-[2-Methoxy-4-({[2-(2-methoxyphenyl)ethyl]amino}methyl)phenoxy]acetamide, also known as Mephenoxalone, is a chemical compound that has been widely studied for its potential therapeutic benefits.

Mechanism of Action

2-[2-Methoxy-4-({[2-(2-methoxyphenyl)ethyl]amino}methyl)phenoxy]acetamidee acts as an inhibitor of the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response, and their inhibition can lead to a reduction in inflammation and pain. Additionally, 2-[2-Methoxy-4-({[2-(2-methoxyphenyl)ethyl]amino}methyl)phenoxy]acetamidee has been found to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
2-[2-Methoxy-4-({[2-(2-methoxyphenyl)ethyl]amino}methyl)phenoxy]acetamidee has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain, as well as inhibit the growth of cancer cells. Additionally, it has been found to have neuroprotective effects and may be useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[2-Methoxy-4-({[2-(2-methoxyphenyl)ethyl]amino}methyl)phenoxy]acetamidee in lab experiments is its potential therapeutic benefits. Additionally, it is relatively easy to synthesize and purify, making it a cost-effective option for research. However, one limitation is that it may have side effects that could impact the results of experiments.

Future Directions

There are many potential future directions for research on 2-[2-Methoxy-4-({[2-(2-methoxyphenyl)ethyl]amino}methyl)phenoxy]acetamidee. One area of interest is its potential as a treatment for neurological disorders, such as Parkinson's and Alzheimer's disease. Additionally, further research could explore its anti-inflammatory and anti-tumor properties, as well as its potential side effects and limitations. Overall, 2-[2-Methoxy-4-({[2-(2-methoxyphenyl)ethyl]amino}methyl)phenoxy]acetamidee shows promise as a therapeutic compound with many potential applications in the field of medicine.

Synthesis Methods

The synthesis method for 2-[2-Methoxy-4-({[2-(2-methoxyphenyl)ethyl]amino}methyl)phenoxy]acetamidee involves the reaction of 2-methoxy-4-nitrophenol with 2-(2-methoxyphenyl)ethylamine, followed by reduction with sodium borohydride and acetylation with acetic anhydride. The final product is obtained through purification by recrystallization.

Scientific Research Applications

2-[2-Methoxy-4-({[2-(2-methoxyphenyl)ethyl]amino}methyl)phenoxy]acetamidee has been studied for its potential therapeutic applications in various fields. It has been found to have analgesic, anti-inflammatory, and anti-tumor properties. Additionally, it has been shown to have potential as a treatment for Parkinson's disease, Alzheimer's disease, and other neurological disorders.